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Compound of Interest

Compound Name: Dimethylthexylsilyl chloride

Cat. No.: B1345715 Get Quote

Introduction: Positioning Dimethylthexylsilyl
Chloride in Modern Synthesis
In the landscape of organic chemistry and drug development, the strategic use of protecting

groups is a cornerstone of efficient molecular construction. Among the class of silyl ethers,

Dimethylthexylsilyl chloride (TDS-Cl) has emerged as a crucial reagent. It serves as a robust

silylating agent for the protection of primary and secondary alcohols, as well as for the N-

silylation of amines and amides.[1][2] Often presented as a more accessible alternative to the

widely used tert-butyldimethylsilyl chloride (TBDMSCl), TDS-Cl offers a unique steric profile

that influences its reactivity and stability, providing chemists with a valuable tool for nuanced

synthetic strategies.[1][2]

This guide provides an in-depth examination of the core physical properties of

Dimethylthexylsilyl chloride, offering not just data, but the scientific context and experimental

considerations necessary for its effective and safe implementation in a research and

development setting. We will delve into its key physical constants, molecular structure, handling

protocols, and standard methodologies for property determination, ensuring a comprehensive

understanding for researchers, scientists, and drug development professionals.

Core Physicochemical Properties
The utility and handling of any chemical reagent are fundamentally dictated by its physical

properties. Dimethylthexylsilyl chloride is a clear, colorless to nearly colorless liquid under
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standard ambient conditions.[1] Its most critical physical constants are summarized below.

Property Value Source(s)

Molecular Formula C₈H₁₉ClSi [3][4]

Molecular Weight 178.77 g/mol [3][4][5]

Melting Point 14–15 °C (287–288 K) [1]

Boiling Point 55–56 °C at 10 mmHg [1][5]

Density 0.909 g/mL at 25 °C [1][5]

Refractive Index (n²⁰/D) 1.449 [1][5]

Flash Point 46 °C (114.8 °F) - closed cup

Solubility Soluble in THF, DMF, CH₂Cl₂ [1]

A key characteristic is its pronounced sensitivity to moisture. TDS-Cl reacts rapidly with water

and other protic solvents, hydrolyzing to the corresponding silanol and releasing hydrochloric

acid.[1] This reactivity underscores the necessity for stringent anhydrous handling and storage

conditions.

Molecular Structure and Its Implications
The chemical behavior and physical properties of TDS-Cl are a direct consequence of its

molecular architecture. The "thexyl" group (1,1,2-trimethylpropyl) is a bulky alkyl substituent

that provides significant steric hindrance around the silicon atom. This steric shield is larger

than that of the tert-butyl group in TBDMSCl, which modulates the reactivity of the silicon-

chlorine bond and enhances the stability of the resulting silyl ether protecting group.

Caption: Molecular structure of Dimethylthexylsilyl chloride (TDS-Cl).

Synthesis, Purification, and Safe Handling
Synthesis Protocol
A common laboratory-scale synthesis involves the hydrosilylation of an alkene.[1][2]
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Reaction: Dimethylchlorosilane + 2,3-Dimethyl-2-butene → Dimethylthexylsilyl chloride

Procedure:

To a stirred mixture of dimethylchlorosilane (92 mmol) and a catalytic amount of aluminum

trichloride (AlCl₃, 5 mmol) at 25°C, slowly add 2,3-dimethyl-2-butene (91 mmol).[1][2]

Maintain the reaction at ambient temperature and stir for approximately 4 hours.[1][2]

Upon completion, the reaction mixture is filtered to remove the catalyst.[1][2]

The crude product is then purified by fractional distillation to yield pure TDS-Cl.[1][2]

Dimethylchlorosilane
+

2,3-Dimethyl-2-butene
+ AlCl₃ (cat.)

Stir at 25°C
for 4 hours

Filter to
remove AlCl₃

Fractional Distillation
(Purification)

Pure TDS-Cl

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of TDS-Cl.

Purification and Quality Control
Purification is critical and is best achieved by fractional distillation, typically under reduced

pressure to avoid thermal decomposition.[1] Given its moisture sensitivity, distillation must be

performed under an inert atmosphere (e.g., argon or nitrogen).

A simple titration can be used to assess the purity by quantifying the hydrolyzable chloride. An

aliquot of TDS-Cl is dissolved in an excess of 0.1M NaOH, and the unreacted base is then

back-titrated with 0.1M HCl using methyl red as an indicator.[1]

Handling, Storage, and Safety
Safety Profile: Dimethylthexylsilyl chloride is a flammable liquid and vapor (H226) and

causes severe skin burns and eye damage (H314).[3][6] It must be handled with extreme care

in a well-ventilated fume hood.
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Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves.

Eye Protection: Use safety goggles and a face shield.

Lab Coat: A flame-retardant lab coat is mandatory.

Storage: Store in a tightly sealed container under an inert, dry atmosphere.[1] Recommended

storage temperature is between 2-8°C to minimize vapor pressure and degradation.[1] Due to

its corrosive nature upon hydrolysis, storage in corrosion-resistant containers is advised.[6][7]

Experimental Determination of Physical Properties
The following protocols are exemplary standard procedures for determining the melting and

boiling points of a low-melting, moisture-sensitive solid like TDS-Cl.

Protocol: Melting Point Determination (Capillary Method)
The melting point of TDS-Cl is near room temperature, making its determination sensitive to

ambient conditions. The capillary method is a standard technique for this purpose.[8][9]

Causality and Rationale:

Anhydrous Sample Preparation: Because TDS-Cl is highly moisture-sensitive, all sample

preparation must be conducted under an inert atmosphere (e.g., in a glove box).

Contamination with moisture would lead to hydrolysis, introducing impurities (silanol, HCl)

that would cause a significant depression and broadening of the melting point range.[10]

Sealed Capillary: The capillary tube must be flame-sealed after loading to prevent

atmospheric moisture from entering during the measurement.

Controlled Heating Rate: A slow, controlled heating rate (e.g., 1-2°C per minute) near the

expected melting point is crucial for thermal equilibrium between the sample, the heating

block, and the thermometer, ensuring an accurate reading.[10]

Step-by-Step Methodology:
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Sample Preparation (Inert Atmosphere): Inside a glovebox, introduce a small amount of

liquid TDS-Cl into a capillary tube. Flash-freeze the sample using a cold bath (e.g., dry

ice/acetone).

Sealing: While frozen, flame-seal the open end of the capillary tube.

Apparatus Setup: Place the sealed capillary into a calibrated melting point apparatus.

Rapid Initial Scan: Perform a rapid heating run to determine an approximate melting range.

[10]

Accurate Determination: Allow the apparatus to cool. Using a fresh sample, heat rapidly to

about 10°C below the approximate melting point, then reduce the heating rate to 1-2°C per

minute.

Observation: Record the temperature at which the first drop of liquid appears (onset of

melting) and the temperature at which the last solid crystal disappears (completion of

melting). This range is the melting point. A pure sample should exhibit a sharp range of 0.5-

1.0°C.[10]

Protocol: Boiling Point Determination (Reduced
Pressure)
Since TDS-Cl's boiling point is reported at a reduced pressure (10 mmHg), its determination

requires a vacuum distillation setup. This prevents decomposition that might occur at the higher

temperature required for boiling at atmospheric pressure.

Causality and Rationale:

Reduced Pressure: Many organic compounds are thermally unstable at their atmospheric

boiling points. Performing the measurement under vacuum allows the liquid to boil at a lower,

non-destructive temperature. The boiling point is defined as the temperature where the vapor

pressure of the liquid equals the applied pressure of the system.[11][12]

Inert Atmosphere: The system must be free of air and moisture. The initial setup is purged

with an inert gas before applying the vacuum.
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Thermometer Placement: The thermometer bulb must be positioned so that it is fully

immersed in the vapor phase, with the top of the bulb level with the side-arm leading to the

condenser. This ensures the recorded temperature is that of the vapor in equilibrium with the

boiling liquid.[13]

Step-by-Step Methodology:

Apparatus Assembly: Assemble a micro-distillation apparatus. Place a small volume of TDS-

Cl and a boiling chip or magnetic stir bar into the distillation flask.

System Purge: Purge the entire system with dry nitrogen or argon.

Vacuum Application: Connect the apparatus to a vacuum pump protected by a cold trap.

Carefully evacuate the system to the desired pressure (e.g., 10 mmHg), monitored by a

manometer.

Heating: Gently heat the distillation flask using a heating mantle.

Equilibrium and Measurement: Observe for the formation of a reflux ring of condensate rising

up the apparatus walls. When this ring stabilizes just above the thermometer bulb, record the

temperature. This stable temperature is the boiling point at that specific pressure.[12]

Data Recording: Record both the temperature and the precise pressure from the manometer.

Applications in Research and Development
The physical properties of TDS-Cl directly enable its primary application as a sterically hindered

protecting group. Its liquid state and solubility in common aprotic solvents facilitate easy

handling and reaction setup. Its primary uses include:

Protection of Alcohols: Forms robust silyl ethers that are stable to a wide range of reaction

conditions but can be cleaved when necessary.[1]

Synthesis of Complex Molecules: It has been employed in the synthesis of specialized

compounds like silicon naphthocyanines (useful as antitumor dyes) and cyclodextrin

derivatives for chiral stationary phases.[1]
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Conclusion
Dimethylthexylsilyl chloride is a reagent of significant value in advanced organic synthesis. A

thorough understanding of its physical properties—particularly its low melting point, moderate

boiling point under vacuum, and acute moisture sensitivity—is paramount for its successful and

safe application. The protocols and data presented in this guide provide the necessary

foundation for researchers and drug development professionals to confidently integrate TDS-Cl

into their synthetic workflows, leveraging its unique steric and stability profile to achieve

complex molecular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Physical Properties
of Dimethylthexylsilyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345715#physical-properties-like-boiling-and-
melting-point-of-dimethylthexylsilyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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